Cas no 2034339-27-8 (1-(1,3-thiazol-2-yl)pyrrolidin-3-yl N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylcarbamate)

• Product Name: 1-(1,3-thiazol-2-yl)pyrrolidin-3-yl N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylcarbamate
• CAS No: 2034339-27-8
• MF: C₁₃H₁₆N₄O₅S
• MW: 340.354941368103
• CID: 5962801
• PubChem ID: 119105407
• Update Time: 2025-07-14

1-(1,3-thiazol-2-yl)pyrrolidin-3-yl N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-2-yl)pyrrolidin-3-yl N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylcarbamate
• [1-(1,3-thiazol-2-yl)pyrrolidin-3-yl] N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]carbamate
• F6561-0333
• 1-(1,3-thiazol-2-yl)pyrrolidin-3-yl N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]carbamate
• 1-(thiazol-2-yl)pyrrolidin-3-yl (2-(2,4-dioxooxazolidin-3-yl)ethyl)carbamate
• 2034339-27-8
• AKOS026704577

• Inchi： 1S/C13H16N4O5S/c18-10-8-21-13(20)17(10)5-2-15-12(19)22-9-1-4-16(7-9)11-14-3-6-23-11/h3,6,9H,1-2,4-5,7-8H2,(H,15,19)
• InChI Key： ZHILYWGTGJHDJN-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCC(C1)OC(NCCN1C(=O)OCC1=O)=O

Computed Properties

• Exact Mass: 340.08414080g/mol
• Monoisotopic Mass: 340.08414080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 129Ų

Additional information on 1-(1,3-thiazol-2-yl)pyrrolidin-3-yl N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylcarbamate

Comprehensive Analysis of 1-(1,3-thiazol-2-yl)pyrrolidin-3-yl N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylcarbamate (CAS No. 2034339-27-8): Structure, Applications, and Research Insights

The compound 1-(1,3-thiazol-2-yl)pyrrolidin-3-yl N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylcarbamate (CAS No. 2034339-27-8) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This heterocyclic carbamate derivative combines a thiazole ring with a pyrrolidine scaffold, linked to a 2,4-dioxo-1,3-oxazolidine moiety via an ethylcarbamate bridge. Such intricate architecture makes it a compelling subject for drug discovery, particularly in targeting enzyme modulation and signal transduction pathways.

Recent studies highlight the growing interest in small-molecule inhibitors and bioactive heterocycles, with researchers focusing on compounds like 2034339-27-8 for their potential in addressing unmet medical needs. The thiazole-pyrrolidine hybrid core is known for its pharmacokinetic advantages, including improved metabolic stability and membrane permeability, which are critical for oral drug development. Meanwhile, the 2,4-dioxo-1,3-oxazolidine group may contribute to hydrogen-bonding interactions with biological targets, enhancing binding affinity.

From a synthetic chemistry perspective, the preparation of 1-(1,3-thiazol-2-yl)pyrrolidin-3-yl N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylcarbamate involves multi-step organic transformations, often employing amide coupling and cyclization reactions. Researchers frequently optimize these protocols to achieve higher yields and purity, as reflected in recent patents and journal publications. Analytical characterization via NMR, HPLC, and mass spectrometry confirms the compound’s structural integrity, ensuring reproducibility for preclinical studies.

The pharmacological potential of CAS No. 2034339-27-8 aligns with trending topics in precision medicine and targeted therapy. For instance, its structural motifs resemble those found in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are pivotal in oncology and neurology research. Computational modeling suggests that this compound could interact with ATP-binding sites or allosteric pockets, making it a candidate for further structure-activity relationship (SAR) studies.

Beyond therapeutics, the compound’s molecular diversity appeals to material scientists exploring functionalized polymers or supramolecular assemblies. Its carbamate linkage and heterocyclic rigidity may contribute to novel materials with tailored mechanical or optical properties. Such interdisciplinary applications underscore the versatility of 2034339-27-8, bridging gaps between chemistry, biology, and engineering.

In the context of green chemistry, synthetic routes for 1-(1,3-thiazol-2-yl)pyrrolidin-3-yl N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylcarbamate are being refined to minimize hazardous byproducts. Solvent-free reactions and catalytic methodologies are gaining traction, addressing environmental concerns while maintaining efficiency. These advancements resonate with the broader shift toward sustainable pharmaceutical manufacturing, a priority for regulatory agencies and industry stakeholders.

For researchers sourcing this compound, quality benchmarks such as ≥95% purity and certified reference standards are essential. Suppliers increasingly provide detailed technical data sheets (TDS) and COA (Certificate of Analysis) documentation to meet rigorous academic and industrial demands. Storage recommendations typically include protection from light and moisture, often at -20°C for long-term stability.

Looking ahead, the trajectory for CAS No. 2034339-27-8 points toward expanded in vivo validation and mechanistic studies. Collaborative efforts between academia and biotech firms could accelerate its translation into clinical candidates, particularly for niche indications like rare diseases or resistant infections. As the scientific community continues to unravel its full potential, this compound exemplifies the innovation driving modern medicinal chemistry.